![molecular formula C12H13FN4OS B8575004 N-[5-(2-Aminoethyl)-1,3-thiazol-2-yl]-N'-(3-fluorophenyl)urea CAS No. 875798-65-5](/img/structure/B8575004.png)
N-[5-(2-Aminoethyl)-1,3-thiazol-2-yl]-N'-(3-fluorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of 2-aminothiazole, which is a sulfur- and nitrogen-containing heterocyclic compound . These types of compounds are often used in drug development due to their wide range of biological activities .
Synthesis Analysis
While specific synthesis methods for this compound were not found, 2-aminothiazole derivatives are typically synthesized through various pathways . For example, one method involves the reaction of 2-amino-5-bromothiazole with 3-(furan-2-yl)propanoic acid, followed by a Suzuki reaction .Molecular Structure Analysis
The molecular structure of this compound likely includes a 2-aminothiazole scaffold, which is a characteristic structure in drug development . This scaffold is part of many clinically applied drugs and has led to a wide range of structural variations .properties
CAS RN |
875798-65-5 |
---|---|
Molecular Formula |
C12H13FN4OS |
Molecular Weight |
280.32 g/mol |
IUPAC Name |
1-[5-(2-aminoethyl)-1,3-thiazol-2-yl]-3-(3-fluorophenyl)urea |
InChI |
InChI=1S/C12H13FN4OS/c13-8-2-1-3-9(6-8)16-11(18)17-12-15-7-10(19-12)4-5-14/h1-3,6-7H,4-5,14H2,(H2,15,16,17,18) |
InChI Key |
JKFNVOSLRUWKAW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)NC2=NC=C(S2)CCN |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.